Cas no 1217743-30-0 ((trans-Racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate)

• Product Name: (trans-Racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate
• CAS No: 1217743-30-0
• MF: C₁₇H₂₃BrN₂O₅
• MW: 415.278924226761
• MDL: MFCD12922749
• CID: 4686840
• Update Time: 2025-06-11

(trans-Racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (trans-racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate
• KM5676
• (trans-racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate, AldrichCPR
• 1-tert-butyl 3-methyl (3S,4S)-4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate
• (trans-Racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate

• MDL： MFCD12922749
• Inchi： 1S/C17H23BrN2O5/c1-17(2,3)25-16(22)20-8-11(12(9-20)15(21)24-5)14-13(23-4)6-10(18)7-19-14/h6-7,11-12H,8-9H2,1-5H3/t11-,12-/m1/s1
• InChI Key： FARCOZLSLVYHLJ-VXGBXAGGSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 496
• Topological Polar Surface Area: 78

Additional information on (trans-Racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate

Introduction to (trans-Racemic)-1-tert-Butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate (CAS No. 1217743-30-0)

(trans-Racemic)-1-tert-butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate (CAS No. 1217743-30-0) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by a pyrrolidine core, which is a five-membered nitrogen-containing heterocycle. This core is functionalized with several key substituents, including a tert-butyl group at the 1-position, a methyl group at the 3-position, and a 4-(5-bromo-3-methoxypyridin-2-yl) moiety. These substituents contribute to the compound's overall chemical properties and its potential biological activity.

The presence of the pyrrolidine ring in this compound is particularly noteworthy, as pyrrolidine derivatives have been widely studied for their pharmacological properties. Pyrrolidine-based compounds are known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in (trans-Racemic)-1-tert-butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate further enhances its potential therapeutic value.

One of the most intriguing aspects of this compound is its stereochemistry. The term "trans-Racemic" indicates that the compound contains a mixture of both enantiomers in equal proportions. This racemic mixture can be significant in terms of its biological activity, as different enantiomers of a molecule can exhibit distinct pharmacological properties. The study of racemic mixtures is an important area of research in pharmaceutical chemistry, as it helps to understand the relationship between molecular structure and biological activity.

Recent research has highlighted the importance of pyrrolidine derivatives in drug development. These compounds have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that certain pyrrolidine derivatives can inhibit the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammation.

The substituents present in (trans-Racemic)-1-tert-butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate are particularly relevant to its potential biological activity. The tert-butyl group at the 1-position contributes to the compound's lipophilicity, which can influence its ability to cross cell membranes and reach its target sites. The methyl group at the 3-position may also play a role in modulating the compound's interactions with biological targets.

The 4-(5-bromo-3-methoxypyridin-2-yl) moiety is a key feature of this compound that may contribute to its unique biological properties. Pyridine derivatives are well-known for their wide range of pharmacological activities, including antiviral, antibacterial, and anticancer effects. The presence of both bromo and methoxy substituents on the pyridine ring further enhances its potential therapeutic value by introducing additional functional groups that can interact with biological targets.

Current research in the field of medicinal chemistry has focused on developing novel heterocyclic compounds with improved pharmacological properties. (trans-Racemic)-1-tert-butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate represents an interesting example of such efforts. Its unique structural features make it a promising candidate for further investigation in drug discovery programs.

In conclusion, (trans-Racemic)-1-tert-butyl 3-methyl 4-(5-bromo-3-methoxypyridin-2-yl)pyrrolidine-1,3-dicarboxylate (CAS No. 1217743-30-0) is a structurally complex and biologically relevant compound that holds significant promise for therapeutic applications. Its unique combination of structural features and stereochemistry makes it an attractive candidate for further research in pharmaceutical chemistry and drug discovery.